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Compound of Interest

Compound Name: 2,4-Difluorobenzonitrile

Cat. No.: B042561 Get Quote

Essential Safety and Handling Guide for 2,4-
Difluorobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,4-Difluorobenzonitrile in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this compound.

Chemical Profile and Hazards

2,4-Difluorobenzonitrile is a white to off-white solid powder with a melting point of 47-49°C.[1]

It is classified as an acute toxicant and an irritant. Key hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Immediate medical attention is required in case of exposure.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.
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PPE Category Specification Standard

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR

1910.133

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and removed using proper

technique.

Regulation (EU) 2016/425 and

EN 374

Respiratory Protection

Air-purifying respirator with a

full-face particle filter (Type

N99/P2 or equivalent) is

recommended, especially

where ventilation is

inadequate.

NIOSH (US) or EN 143

Body Protection

Protective clothing, such as a

lab coat or overalls,

appropriate for the

concentration and amount of

the substance handled.

Operational Plan: Step-by-Step Handling Procedure
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents.[2]

Keep the container tightly closed when not in use.[1][2]

2. Preparation and Handling:
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All handling of 2,4-Difluorobenzonitrile should be conducted in a designated area,

preferably within a chemical fume hood, to ensure adequate ventilation.[1]

Before handling, ensure an eyewash station and safety shower are readily accessible.

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in the handling area.[1][5]

3. In Case of Exposure (First Aid):

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][5][6]

4. Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[1]

Collect the spilled material in a suitable, closed container for disposal.[3]

Clean the spill area thoroughly.

Disposal Plan
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All waste containing 2,4-Difluorobenzonitrile must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Contaminated Materials: Used PPE, disposable labware, and spill cleanup materials should

be collected in a designated, labeled hazardous waste container.

Unused Product: Unwanted or expired 2,4-Difluorobenzonitrile should be disposed of in its

original container or a suitable, labeled waste container.

Disposal Method: The primary recommended method of disposal is incineration by a

licensed and accredited disposal contractor.[1] Do not allow the chemical to enter drains or

waterways.[3]

Quantitative Data Summary
Property Value

Chemical Formula C₇H₃F₂N[1]

CAS Number 3939-09-1[1]

Molecular Weight 139.10 g/mol [4]

Appearance White to off-white solid powder[1]

Melting Point 47-49 °C[1]

Flash Point > 110 °C (> 230 °F)[2]
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Preparation
- Verify fume hood function

- Don appropriate PPE
- Prepare materials

Handling
- Weigh/transfer inside hood

- Avoid dust generation
- Keep container closed

Use in Experiment
- Conduct experiment in hood

- Monitor for any spills

Emergency Response
(Spill or Exposure)

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Collection
- Segregate hazardous waste

- Label waste containers

Disposal
- Transfer to central waste area
- Arrange for licensed disposal
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Caption: Workflow for the safe handling of 2,4-Difluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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